Cas no 78449-73-7 (hexahydro-1H-pyrrolizin-7a-ylmethanamine)

• Product Name: hexahydro-1H-pyrrolizin-7a-ylmethanamine
• CAS No: 78449-73-7
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• MDL: MFCD13188618
• CID: 1088064
• PubChem ID: 10654304
• Update Time: 2025-07-19

hexahydro-1H-pyrrolizin-7a-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• (Hexahydro-1H-pyrrolizin-7a-yl)methanamine
• (tetrahydro-1H-pyrrolizin-7a(5H)-ylmethyl)amine
• (tetrahydro-1H-pyrrolizin-7a(5H)-ylmethyl)amine(SALTDATA: 2HCl)
• 1,2,3,5,6,7-hexahydropyrrolizin-8-ylmethanamine
• Tetrahydro-1H-Pyrrolizine-7a(5H)-methanamine
• (1-azabicyclo[3.3.0]octan-5-yl)methylamine
• 5-aminomethyl-1-azabicyclo-[3.3.0]octane
• 5-aminomethyl-1-azabicyclo< 3.3.0> octane
• 7a-aminomethyl-2,3,5,6,7,7a-hexahydro-1H-pyrrolizine
• 7a-aminomethyl-hexahydro-1H-pyrrolizine
• Ambcb4036016
• perhydropyrrolizin-7a-ylmethylamine
• SBB074214
• ST4150708
• SureCN4590548
• hexahydro-1H-pyrrolizin-7a-ylmethanamine
• 1-(HEXAHYDROPYRROLIZIN-7A-YL)METHANAMINE
• CS-0054635
• AS-67456
• F8888-4564
• 2,3,4,5,6,7-hexahydro-1H-pyrrolizin-8-yl-methyl-amine
• tetrahydro-1H-pyrrolizin-7a(5H)-ylmethylamine
• EN300-121037
• AKOS006238133
• 7a-(aminomethyl)pyrrolizidine
• PB24116
• SY306425
• 78449-73-7
• MFCD13188618
• 5-aminomethyl-1-azabicyclo[3.3.0]octane
• SCHEMBL4590548
• 7a-aminomethylhexahydro-1H-pyrrolizine
• 1-(hexahydro-1H-pyrrolizin-7a-yl)methanamine
• 1H-Pyrrolizine-7a(5H)-methanamine, tetrahydro-
• P11629
• tetrahydro-1H-pyrrolizin-7a(5H)-methylamine
• A936444
• STL433200
• 1-(tetrahydro-1H-pyrrolizin-7a(5H)-yl)methanamine
• EX-A9810S
• (tetrahydro-1H-pyrrolizin-7a(5H)-yl)methanamine
• XH1570

• MDL： MFCD13188618
• Inchi： 1S/C8H16N2/c9-7-8-3-1-5-10(8)6-2-4-8/h1-7,9H2
• InChI Key： YSMMVKXAJZFXHK-UHFFFAOYSA-N
• SMILES： N12CCCC1(CN)CCC2

Computed Properties

• Exact Mass: 140.131348519g/mol
• Monoisotopic Mass: 140.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolizidines Pyrrolizidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolizidines

Additional information on hexahydro-1H-pyrrolizin-7a-ylmethanamine

Hexahydro-1H-pyrrolizin-7a-ylmethanamine (CAS No. 78449-73-7): A Comprehensive Overview

Hexahydro-1H-pyrrolizin-7a-ylmethanamine (CAS No. 78449-73-7) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as HHPM, is a derivative of pyrrolizidine, a class of nitrogen-containing heterocyclic compounds. Its structural complexity and potential biological activities have made it a subject of extensive study in recent years.

The chemical structure of hexahydro-1H-pyrrolizin-7a-ylmethanamine is characterized by a seven-membered nitrogen-containing ring fused to a five-membered ring, with an additional methylene group attached to the nitrogen atom. This unique structure confers the compound with a range of interesting properties, including its ability to interact with various biological targets and its potential for therapeutic applications.

In the realm of medicinal chemistry, HHPM has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific enzymes and receptors, making it a promising candidate for the development of novel therapeutics. For instance, research published in the Journal of Medicinal Chemistry has shown that HHPM exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways and are often implicated in various diseases, including cancer and inflammatory disorders.

Beyond its enzymatic interactions, hexahydro-1H-pyrrolizin-7a-ylmethanamine has also been investigated for its neuroprotective properties. Studies conducted in both in vitro and in vivo models have demonstrated that HHPM can effectively reduce oxidative stress and prevent neuronal cell death. These findings suggest that the compound may have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacological profile of HHPM is further enhanced by its favorable physicochemical properties. The compound exhibits good solubility and permeability, which are crucial factors for drug absorption and distribution. Additionally, its stability under physiological conditions ensures that it remains active over extended periods, making it an attractive candidate for drug development.

In the context of clinical research, several preclinical studies have been conducted to evaluate the safety and efficacy of hexahydro-1H-pyrrolizin-7a-ylmethanamine. These studies have shown promising results, with the compound demonstrating low toxicity and high therapeutic indices. However, further clinical trials are necessary to fully assess its potential as a therapeutic agent.

The synthesis of HHPM has also been a focus of recent research efforts. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable method involves the use of palladium-catalyzed coupling reactions, which allow for the selective formation of the desired product with high yields and purity. These synthetic advancements have facilitated the production of sufficient quantities of HHPM for both research and potential commercial applications.

In conclusion, hexahydro-1H-pyrrolizin-7a-ylmethanamine (CAS No. 78449-73-7) is a multifaceted compound with significant potential in various areas of scientific research and pharmaceutical development. Its unique chemical structure, combined with its diverse biological activities and favorable pharmacological properties, positions it as a promising lead compound for future drug discovery efforts. As research continues to uncover new insights into the mechanisms and applications of this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.